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Compound of Interest

Compound Name: Dihydro-2(3H)-thiophenone

Cat. No.: B090133 Get Quote

An In-depth Technical Guide to the Physical Properties of Gamma-Thiobutyrolactone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

gamma-thiobutyrolactone (γ-thiobutyrolactone). The information is compiled to assist in

research, development, and quality control applications, presenting key data in an accessible

format.

Chemical Identity and Structure
Gamma-thiobutyrolactone, also known as 4-butyrothiolactone or dihydro-2(3H)-thiophenone,

is a sulfur-containing heterocyclic compound. It is the thio-analog of gamma-butyrolactone

(GBL), where the oxygen atom in the ring is replaced by a sulfur atom.

IUPAC Name: Thiolan-2-one

Molecular Formula: C₄H₆OS[1][2]

CAS Number: 1003-10-7[1][2]

SMILES: O=C1CCCS1[1][2]

Tabulated Physical Properties
The following table summarizes the key quantitative physical properties of gamma-

thiobutyrolactone for easy reference and comparison.
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Property Value Notes and Conditions

Molecular Weight 102.15 g/mol [1][2]

Appearance Colorless to yellow clear liquid Estimated property[3]

Density 1.18 g/mL at 25 °C[1][2]

Specific Gravity 1.175 to 1.185 at 20 °C[3]

Boiling Point 195-197 °C at 760 mmHg[3]

39-40 °C at 1 mmHg[1][2]

Melting Point
Not explicitly found; GBL (its

oxygen analog) melts at -45 °C
[4][5][6][7][8]

Flash Point 86 °C (186.8 °F) Closed cup[1]

87.22 °C (189.00 °F) TCC (Tag Closed Cup)[3]

Refractive Index 1.523 at 20 °C, nD line[1][2]

1.518 to 1.528 at 20 °C[3]

Solubility
Soluble in THF and alcohol.[1]

[2][3]

Water solubility is estimated at

35.25 g/L at 25 °C.[3]

Vapor Pressure 0.38 mmHg at 25 °C (estimated)[3]

logP (o/w) 1.039
Estimated octanol-water

partition coefficient[3]

Experimental Protocols for Property Determination
While specific experimental reports for determining the physical properties of gamma-

thiobutyrolactone are not detailed in the provided search results, standard methodologies are

widely applied for such characterizations.

Workflow for Physicochemical Characterization
The general workflow for characterizing a chemical compound like gamma-thiobutyrolactone

involves purification followed by a series of analytical tests to determine its properties and
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confirm its structure.
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General experimental workflow for chemical characterization.

Density Measurement
The density of a liquid like gamma-thiobutyrolactone is typically determined using a pycnometer

or a digital densitometer.

Calibration: The instrument or pycnometer is calibrated using a substance of known density,

usually deionized water, at a specific temperature (e.g., 25 °C).

Measurement:

Pycnometer: The pycnometer is weighed empty, then filled with the sample liquid, and

weighed again. The volume of the pycnometer is known from calibration. Density is

calculated as mass/volume.

Densitometer: The sample is injected into the oscillating U-tube of the densitometer. The

instrument measures the oscillation frequency, which is directly related to the density of

the sample.

Temperature Control: The temperature must be precisely controlled throughout the

measurement, as density is temperature-dependent.

Boiling Point Determination
The boiling point at reduced pressure is often determined for compounds that may decompose

at their atmospheric boiling point.
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Apparatus: A distillation apparatus equipped with a vacuum pump, a manometer to measure

pressure, a heating mantle, and a thermometer is used.

Procedure: The sample is placed in the distillation flask. The system is evacuated to the

desired pressure (e.g., 1 mmHg). The sample is heated gradually until it boils.

Reading: The temperature at which the liquid and vapor phases are in equilibrium (i.e., when

vapor condenses on the thermometer bulb) is recorded as the boiling point at that specific

pressure.

Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is a useful

indicator of purity.

Instrument: An Abbe refractometer is commonly used.

Procedure: A few drops of the liquid sample are placed on the prism of the refractometer.

Measurement: Light is passed through the sample, and the user adjusts the instrument to

bring the dividing line between the light and dark fields into focus on a crosshair. The

refractive index is read directly from the instrument's scale.

Temperature Control: The measurement is temperature-sensitive, so the prisms are typically

thermostatted to a standard temperature, such as 20 °C.

Spectroscopic Analysis for Structural Confirmation
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to determine

the chemical structure. The chemical shifts, splitting patterns, and integration of the peaks

provide detailed information about the connectivity of atoms in the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present. For gamma-thiobutyrolactone, a strong absorption band corresponding to

the thioester carbonyl (C=O) group would be expected.

Mass Spectrometry (MS): MS provides the mass-to-charge ratio of the molecule, which

helps confirm the molecular weight. The fragmentation pattern can also offer additional
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structural information.

Biological Interaction Context
Research has indicated that gamma-thiobutyrolactone and its derivatives can act as

modulators of GABA-A receptor function. They are believed to interact with the picrotoxin

binding site within the receptor complex, which is a key target for understanding convulsant

and anticonvulsant activities.[9]
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Interaction of γ-thiobutyrolactone with the GABAA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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